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Compound of Interest

Compound Name:
1-(Bromomethyl)-4-

ethynylbenzene

CAS No.: 351002-91-0

Cat. No.: B1504678

Get Quote

1-(Bromomethyl)-4-ethynylbenzene is a bifunctional aromatic compound of significant

interest in the fields of medicinal chemistry, materials science, and organic synthesis. Its

structure, featuring a reactive benzylic bromide and a versatile terminal alkyne, makes it an

invaluable building block for constructing complex molecular architectures. The bromomethyl

group serves as a potent electrophile for introducing the ethynylbenzyl moiety via nucleophilic

substitution, while the ethynyl group is a gateway to a vast array of transformations, including

click chemistry, Sonogashira couplings, and acetylide additions.

This dual reactivity, however, necessitates a profound understanding of its associated hazards.

Benzylic bromides are known for their lachrymatory and alkylating properties, while terminal

alkynes can present their own stability challenges. This guide, designed for the discerning

researcher, provides a comprehensive overview of the essential safety protocols, handling

procedures, and chemical considerations required to work with 1-(Bromomethyl)-4-
ethynylbenzene safely and effectively. By grounding our recommendations in the principles of

chemical causality, we aim to empower scientists to harness the synthetic potential of this

molecule while maintaining the highest standards of laboratory safety.
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Section 1: Compound Profile and Hazard
Identification
A thorough understanding of a chemical's properties is the foundation of safe handling. While

specific experimental data for 1-(Bromomethyl)-4-ethynylbenzene is not extensively

published, a reliable hazard profile can be constructed by analyzing its core functional groups:

the benzylic bromide and the terminal alkyne.

Physicochemical & Structural Data
Property Value Source

IUPAC Name
1-(Bromomethyl)-4-

ethynylbenzene
-

Synonyms 4-Ethynylbenzyl bromide -

CAS Number 80365-11-9 -

Molecular Formula C₉H₇Br PubChem

Molecular Weight 195.06 g/mol PubChem

Appearance

Likely a white to off-white or

yellow solid, based on analogs

like 1-bromo-4-

ethynylbenzene.[1]

Inferred

Melting Point

Not available. Analog 1-bromo-

4-ethynylbenzene melts at 64-

67 °C.

-

Inferred GHS Hazard Classification
The hazard profile below is inferred from structurally related compounds, such as 4-

methylbenzyl bromide (for the benzylic bromide moiety) and 1-bromo-4-ethynylbenzene (for the

aromatic alkyne moiety). This approach provides a robust, safety-first classification.
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GHS Pictogram(s) Signal Word
Hazard Statements
(Inferred)

Classification
Basis

Danger

H302: Harmful if

swallowed.[2] H314:

Causes severe skin

burns and eye

damage.[3] H319:

Causes serious eye

irritation.[2] H335:

May cause respiratory

irritation.[2] H411:

Toxic to aquatic life

with long lasting

effects.[1]

Based on acute oral

toxicity of analogs[2],

corrosive nature of

benzylic bromides[3],

and environmental

hazards of related

bromoarenes.[1]

Section 2: Core Safety and Handling Protocols
The reactivity of the benzylic bromide group dictates that this compound be handled with

stringent precautions. It should be treated as a corrosive, lachrymatory, and potent alkylating

agent.

Engineering Controls: The Primary Barrier
Chemical Fume Hood: All manipulations of 1-(Bromomethyl)-4-ethynylbenzene, including

weighing, transfers, and reaction setup, must be performed inside a certified chemical fume

hood. This is non-negotiable to prevent inhalation of vapors or fine powders, which can

cause severe respiratory irritation.[2]

Ventilation: Ensure the fume hood has adequate airflow and is free of clutter to maintain its

protective efficacy.

Safety Equipment: An eyewash station and safety shower must be immediately accessible

and tested regularly.[4][5]
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Personal Protective Equipment (PPE): The Last Line of
Defense

Hand Protection: Standard nitrile gloves may not offer sufficient protection against this

alkylating agent. It is recommended to use thicker, chemical-resistant gloves (e.g., butyl

rubber) or to wear two pairs of nitrile gloves (double-gloving), changing the outer pair

immediately upon suspected contact.

Eye Protection: Chemical safety goggles that provide a full seal around the eyes are

mandatory. A face shield should be worn over the goggles during procedures with a higher

risk of splashing or aerosol generation.[4][6]

Skin and Body Protection: A flame-resistant lab coat must be worn and fully buttoned.

Ensure that no skin is exposed between the glove and the sleeve. Protective footwear is

required.[4]

Respiratory Protection: While engineering controls are primary, a respirator with an

appropriate organic vapor cartridge may be required for spill cleanup or in the event of a

ventilation failure.[4]

Storage and Stability
Proper storage is critical to maintain the compound's integrity and prevent hazardous reactions.

Conditions: Store in a tightly sealed container in a cool, dry, and dark place.[4][6] A

refrigerator or freezer is ideal, provided it is rated for chemical storage.

Incompatibilities: Segregate from strong oxidizing agents, strong bases, and nucleophiles

(e.g., amines, alcohols, thiols).[3][6] The benzylic bromide will react readily with nucleophiles,

and strong bases can deprotonate the terminal alkyne, potentially leading to uncontrolled

reactions.

Inert Atmosphere: For long-term storage, consider placing the container inside a larger

vessel with a desiccant and flushing with an inert gas like argon or nitrogen to protect against

moisture and oxygen.
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Section 3: Understanding Reactivity and
Experimental Design
The synthetic utility of 1-(Bromomethyl)-4-ethynylbenzene stems from the orthogonal

reactivity of its two functional groups. Understanding this dichotomy is key to designing

successful and safe experiments.

1-(Bromomethyl)-4-ethynylbenzene

Benzylic Bromide Moiety Terminal Alkyne Moiety

Br-CH₂-Ph-C≡CH

Potent Electrophile Click Chemistry Partner

Alkylating Agent

Lachrymator

Sonogashira Coupling

Acetylide Formation
(with base)

Click to download full resolution via product page

Caption: Dichotomy of Reactivity in 1-(Bromomethyl)-4-ethynylbenzene.

The Electrophilic Center (-CH₂Br): The bromomethyl group is an excellent substrate for Sₙ2

reactions. It will be readily attacked by a wide range of nucleophiles, including amines,

alcohols, carboxylates, and thiolates. This reactivity is the source of its primary hazard as an

alkylating agent but also its primary utility in attaching the 4-ethynylbenzyl scaffold to other

molecules.
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The Nucleophilic/Coupling Center (-C≡CH): The terminal alkyne has two main modes of

reactivity. The terminal proton is weakly acidic and can be removed by a suitable base (e.g.,

n-BuLi, NaH) to form a potent carbon nucleophile (an acetylide). Alternatively, it is an

exceptional partner in transition-metal-catalyzed cross-coupling reactions, most notably the

copper-catalyzed azide-alkyne cycloaddition (CuAAC "click" chemistry) and the palladium-

catalyzed Sonogashira coupling.

Section 4: Experimental Protocol Example:
Williamson Ether Synthesis
This protocol details a representative Sₙ2 reaction at the benzylic position. The causality behind

each step is explained to ensure a self-validating and safe workflow.

Objective: To synthesize 1-((phenoxymethyl)methyl)-4-ethynylbenzene from phenol and 1-
(Bromomethyl)-4-ethynylbenzene.

Reagents & Equipment:

1-(Bromomethyl)-4-ethynylbenzene (1.0 eq)

Phenol (1.1 eq)

Potassium Carbonate (K₂CO₃), anhydrous (2.0 eq)

Acetone, anhydrous

Round-bottom flask, condenser, magnetic stirrer

Standard workup and purification equipment
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Start: Assemble Glassware
(Dry, under Inert Gas)

Charge Flask:
1. Acetone (solvent)

2. Phenol
3. K₂CO₃ (base)

Stir mixture to form
potassium phenoxide in situ

Add 1-(Bromomethyl)-4-ethynylbenzene
(in solution, dropwise)

Heat to Reflux
(e.g., 55-60 °C)
Monitor by TLC

Cool to RT
Quench with Water

Extract with Organic Solvent
(e.g., Ethyl Acetate)

Wash Organic Layer:
1. Water
2. Brine

Dry over Na₂SO₄

Filter

Concentrate in vacuo

Purify by Column Chromatography

End: Characterize Pure Product

Click to download full resolution via product page

Caption: Workflow for Williamson Ether Synthesis.
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Step-by-Step Methodology:

Preparation (Causality: Safety & Anhydrous Conditions): In a chemical fume hood, assemble

a dry, two-neck round-bottom flask equipped with a magnetic stir bar and a reflux condenser

under an inert atmosphere (N₂ or Ar). Reason: Excluding moisture is crucial as water can

hydrolyze the starting material and interfere with the reaction.

Base & Nucleophile Formation: Charge the flask with anhydrous acetone, phenol (1.1 eq),

and finely ground anhydrous K₂CO₃ (2.0 eq). Stir the suspension vigorously for 15-20

minutes at room temperature. Reason: K₂CO₃ is a mild base that deprotonates the phenol to

form the potassium phenoxide nucleophile in situ. Using a solid base avoids introducing

aqueous or highly reactive basic solutions.

Addition of Electrophile: Dissolve 1-(Bromomethyl)-4-ethynylbenzene (1.0 eq) in a minimal

amount of anhydrous acetone. Add this solution dropwise to the stirring suspension via an

addition funnel. Reason: Dropwise addition controls the initial reaction rate and prevents

temperature spikes.

Reaction: Heat the mixture to a gentle reflux (approx. 55-60 °C for acetone) and maintain for

2-4 hours, or until Thin Layer Chromatography (TLC) indicates complete consumption of the

starting bromide. Reason: Heating provides the necessary activation energy for the Sₙ2

reaction. TLC is a critical tool for monitoring reaction progress and preventing the formation

of byproducts from prolonged heating.

Workup - Quenching: Cool the reaction mixture to room temperature. Slowly pour the mixture

into a beaker containing deionized water. Reason: This step quenches the reaction and

dissolves the inorganic salts (KBr and excess K₂CO₃).

Workup - Extraction: Transfer the aqueous mixture to a separatory funnel and extract three

times with an organic solvent like ethyl acetate. Reason: The desired ether product is

organic-soluble and will move from the aqueous phase to the organic phase.

Workup - Washing: Combine the organic extracts and wash sequentially with deionized

water and then with brine (saturated NaCl solution). Reason: The water wash removes

residual acetone and inorganic impurities, while the brine wash helps to remove bulk water

from the organic layer, breaking up emulsions.
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Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄),

filter, and concentrate the solvent using a rotary evaporator. Reason: Removing all water is

essential before removing the solvent to obtain a clean crude product.

Purification: Purify the crude residue by flash column chromatography on silica gel to yield

the pure product. Reason: Chromatography separates the desired product from unreacted

phenol and any potential side products.

Section 5: Spill Management and Waste Disposal
Accidental Release Measures
In the event of a spill, researcher safety is the top priority.

Evacuate: Evacuate personnel from the immediate area.[7]

Ventilate: Ensure the fume hood is operating or increase ventilation to the area.

Contain: For a small spill, cover with an inert absorbent material like vermiculite or sand. Do

not use combustible materials like paper towels.

Neutralize (with caution): For larger spills, once contained, a dilute solution of sodium

bicarbonate could be considered for slow neutralization of the reactive bromide, but this

should only be done by trained personnel.

Collect: Wearing full PPE, carefully scoop the absorbed material into a labeled, sealable

container for hazardous waste.[5]

Waste Disposal
All waste containing 1-(Bromomethyl)-4-ethynylbenzene, including contaminated

consumables, reaction residues, and purification fractions, must be treated as hazardous.

Classification: Designate as halogenated organic waste.

Collection: Collect in a clearly labeled, sealed, and appropriate hazardous waste container.

[3] Do not mix with incompatible waste streams (e.g., strong acids or bases).
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Disposal: The material should be disposed of through a licensed chemical destruction facility,

typically via controlled incineration with flue gas scrubbing.[7] Do not discharge to sewer

systems or contaminate waterways.[7]

Conclusion
1-(Bromomethyl)-4-ethynylbenzene is a powerful synthetic tool whose utility is directly

proportional to the respect with which it is handled. Its dual functionality offers elegant solutions

to complex synthetic challenges, particularly in drug discovery where modularity is key. By

internalizing the principles outlined in this guide—from mandatory engineering controls and

appropriate PPE to a deep understanding of its reactivity and proper disposal—researchers

can confidently and safely integrate this valuable building block into their synthetic programs,

paving the way for future innovation.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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